Cas no 784107-79-5 (3-Iodo-2,6-dimethylaniline)

• Product Name: 3-Iodo-2,6-dimethylaniline
• CAS No: 784107-79-5
• MF: C₈H₁₀IN
• MW: 247.076174259186
• MDL: MFCD17392861
• CID: 1040112
• PubChem ID: 11448967
• Update Time: 2025-04-20

3-Iodo-2,6-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2,6-dimethylaniline
• 3-Iodo-2,6-dimethylbenzenamine
• 3-iodo-2,6-dimethyl-phenylamine
• PubChem23964
• AINMAWPQCYWTBJ-UHFFFAOYSA-N
• 2279AC
• Benzenamine, 3-iodo-2,6-dimethyl-
• FCH1359320
• AX8237337
• ST24042229
• DTXSID40466267
• SCHEMBL1016986
• DS-16071
• A865038
• SB38752
• CS-0197431
• AKOS016007020
• FT-0689757
• 784107-79-5
• MFCD17392861
• AMY32301
• DB-331345

• MDL： MFCD17392861
• Inchi： 1S/C8H10IN/c1-5-3-4-7(9)6(2)8(5)10/h3-4H,10H2,1-2H3
• InChI Key： AINMAWPQCYWTBJ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C)C(=C1C)N

Computed Properties

• Exact Mass: 246.98580g/mol
• Monoisotopic Mass: 246.98580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 2.6